[7-(9-Bromononyl)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate

• Molecular Formula: C29H43BrO3
• Molecular Weight: 519.6 g/mol
• IUPAC Name: [7-(9-bromononyl)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• InChI: InChI=1S/C29H43BrO3/c1-20(31)33-27-14-13-26-28-21(10-8-6-4-3-5-7-9-17-30)18-22-19-23(32)11-12-24(22)25(28)15-16-29(26,27)2/h11-12,19,21,25-28,32H,3-10,13-18H2,1-2H3
• InChI Key: KFPTYJLFIUUHEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1CCC2C1(CCC3C2C(CC4=C3C=CC(=C4)O)CCCCCCCCCBr)C

Description

The compound [7-(9-Bromononyl)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate is a steroidal derivative with a cyclopenta[a]phenanthrene core, modified by a 9-bromononyl chain at position 7, a hydroxyl group at position 3, a methyl group at position 13, and an acetate ester at position 17. Its molecular formula is C₂₉H₄₁BrO₃ (calculated based on structural analysis), with a molecular weight of approximately 517.54 g/mol.

Comparison with Similar Compounds

Key Structural Features:

• Core Structure : The decahydrocyclopenta[a]phenanthrene backbone is characteristic of steroid derivatives, with fused cyclohexane and cyclopentane rings.
• 3-Hydroxy: A polar hydroxyl group that may participate in hydrogen bonding, influencing solubility and receptor interactions. 13-Methyl: A common substituent in steroidal compounds, contributing to structural rigidity. 17-Acetate: The acetylated hydroxyl group at position 17 improves metabolic stability compared to free hydroxyl analogs .

Structural Analogues

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties
[7-(9-Bromononyl)-3-hydroxy-13-methyl-...] acetate	7-(9-Bromononyl), 3-OH, 13-CH₃, 17-OAc	C₂₉H₄₁BrO₃	517.54	Research tool for alkylation studies; moderate solubility in THF and DCM
Ulipristal Acetate	11-[4-(Dimethylamino)phenyl], 17-OAc	C₃₀H₃₇NO₄	475.6	Selective progesterone receptor modulator; soluble in methanol, DCM
Chlormadinone Acetate	6-Cl, 10,13-CH₃, 17-OAc	C₂₃H₂₉ClO₄	404.93	Progestin; used in hormonal therapy; low water solubility
17-Hydroxy-10,13-dimethyl-... ()	10,13-CH₃, 3-oxo	C₁₉H₂₆O₂	286.41	Intermediate in steroid synthesis; solubility: 39.73 mg/L in water
[(3S,8R,9S,10S,13R,14S,17R)-10-formyl-...] acetate ()	10-formyl, 14-OH, 17-(5-oxofuran)	C₂₅H₃₂O₆	428.52	Cardiotonic agent; soluble in polar aprotic solvents

Physicochemical Properties

Solubility and Stability:

• Target Compound: Moderately soluble in tetrahydrofuran (THF) and dichloromethane (DCM) due to the bromononyl chain’s lipophilicity. Limited aqueous solubility (<1 mg/L) .
• Ulipristal Acetate: Freely soluble in DCM, methanol, and acetone; insoluble in water. Stability enhanced by the 17-acetate group .
• Chlormadinone Acetate: Low water solubility (0.02 mg/L) but stable under refrigeration .

Reactivity:

• The 9-bromononyl chain in the target compound enables nucleophilic substitution reactions, contrasting with the 6-chloro group in chlormadinone, which participates in electrophilic aromatic substitution .
• 3-Hydroxy and 17-acetate groups are common sites for metabolic modification, as seen in Ulipristal’s pharmacokinetics .